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Executive Summary

3-Oxabicyclo[3.1.0]hexan-6-amine (CAS: 693248-55-4 for HCI salt) is a conformationally
restricted bicyclic amine used as a high-value building block in medicinal chemistry. It serves as
a bioisostere for morpholine, piperidine, and cyclohexylamine moieties. By fusing a
cyclopropane ring to a tetrahydrofuran core, this scaffold introduces significant ring strain (~27
kcal/mol) and locks the amine vector, reducing the entropic penalty upon binding to biological
targets.

Key features include:

e Reduced Basicity: The inductive effect of the ether oxygen and the increased s-character of
the cyclopropyl carbon lower the pKa relative to aliphatic amines, improving oral
bioavailability and blood-brain barrier (BBB) permeability.

o Metabolic Stability: The bicyclic cage protects the 3- and 4-positions from oxidative
metabolism (e.g., P450-mediated hydroxylation) common in piperidines.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3029612#bc-rfq
https://www.benchchem.com/product/b3029612/docs?utm_src=pdf-body#3-oxabicyclo-3-1-0-hexan-6-amine-structural-profile-and-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Stereochemical Rigidity: The molecule exists predominantly in a "boat-like" conformation,
allowing precise vector positioning of substituents.

Structural & Physicochemical Analysis
Conformational Landscape

Unlike flexible monocyclic amines, the 3-oxabicyclo[3.1.0]hexane system adopts a rigid boat
conformation. The five-membered ether ring puckers to accommodate the strain of the fused
cyclopropane.

e Exo vs. Endo: The 6-amino group can exist in an exo (pointing away from the ether ring) or
endo (pointing toward the ether ring) orientation. The exo-isomer is thermodynamically
favored and is the standard commercial building block due to the stereoselectivity of the
precursor synthesis (cyclopropanation).

e Puckering: The oxygen atom at position 3 relieves some transannular strain compared to the
carbocyclic analog (bicyclo[3.1.0]hexane), but the system remains highly rigid.

Physicochemical Properties Table

Property Value | Description Notes
Molecular Formula CsHaNO Free base
Molecular Weight 99.13 g/mol 135.59 g/mol (HCI salt)
CAS Number 693248-55-4 Hydrochloride salt
Topological Polar Surface Area )
35.25 A2 9.2 (Ether) + 26.0 (Amine)
(TPSA)
LogP (Calculated) -0.7t0-0.2 Highly hydrophilic
Lower than cyclohexylamine
pKa (Estimated) 8.2-8.6 (10.[1]6) due to -I effect of
Oxygen
H-Bond Donors/Acceptors 1 Donor / 2 Acceptors Amine (D/A), Ether (A)
] Usually supplied as trans (exo)
Stereochemistry (1R, 5S, 6R) / (1S, 5R, 6S)

racemate or enantiopure
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Synthetic Methodology

The synthesis of 3-oxabicyclo[3.1.0]hexan-6-amine is a sequential process involving carbene
addition followed by functional group rearrangement.

Retrosynthetic Analysis

The most robust route disconnects the amine to a carboxylic acid, which traces back to 2,5-
dihydrofuran and ethyl diazoacetate.

3-Oxabicyclo[3.1.0]
hexan-6-amine HCI

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2,5-dihydrofuran to the target amine via Curtius
rearrangement.

Detailed Experimental Protocol

Step 1: Cyclopropanation (Synthesis of Ethyl Ester)

Reagents: 2,5-Dihydrofuran (1.0 eq), Ethyl diazoacetate (1.2 eq), Rhodium(ll) acetate dimer
(0.5 mol%).

e Procedure: To a solution of 2,5-dihydrofuran in DCM at 0°C, add the catalyst. Slowly add
ethyl diazoacetate via syringe pump over 4 hours to minimize dimerization. Stir at room
temperature for 12 hours.

o Workup: Filter through a celite pad to remove Rh catalyst. Concentrate in vacuo.

« Purification: Silica gel chromatography (Hexanes/EtOAc 9:1) yields the exo-ester (major) and
endo-ester (minor). Isolate the exo-isomer.

Step 2: Curtius Rearrangement (Acid to Amine)
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e Hydrolysis: Treat the ester with LiOH (2.0 eq) in THF/H20 (1:1) at RT for 4 hours. Acidify to
pH 3 and extract with EtOAc to obtain the carboxylic acid.

e Rearrangement: Dissolve the acid (1.0 eq) in dry t-Butanol (solvent/reactant). Add
Triethylamine (1.5 eq) and Diphenylphosphoryl azide (DPPA, 1.1 eq).

e Reaction: Heat to reflux (85°C) for 16 hours. The intermediate isocyanate is trapped in situ
by t-Butanol to form the Boc-protected amine.

o Deprotection: Dissolve the Boc-amine in 4M HCI in Dioxane. Stir at RT for 2 hours.
Precipitate the product with diethyl ether.

Yield: White solid (HCI salt).

Medicinal Chemistry Applications
Bioisosteric Replacement Strategy

Researchers utilize 3-oxabicyclo[3.1.0]hexan-6-amine to replace:

e Cyclohexylamine: To lower LogP and introduce polarity without adding a hydrogen bond
donor.

» Piperidine/Morpholine: To rigidify the structure. The vectors of the 6-amine are fixed relative
to the ether oxygen, unlike the flipping chair conformations of piperidine.

Impact on DMPK Parameters

e Metabolic Blockade: The bridgehead carbons (C1/C5) are quaternary-like in their
connectivity (tertiary carbons but sterically shielded), reducing susceptibility to oxidative
metabolism.

o Permeability: The lower pKa (approx 8.4) compared to standard secondary amines ensures
a higher fraction of the neutral species exists at physiological pH (7.4), facilitating passive
diffusion across membranes.
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Drug Candidate Optimization

Issue: High Lipophilicity (LogP > 4)

& Rapid Metabolism

Strategy: Incorporate
3-Oxabicyclo[3.1.0]hexan-6-amine

Result 1: Reduced LogP Result 2: Rigidification Result 3: Lower pKa
(Ether Oxygen Effect) (Entropic Benefit) (Improved Permeability)

Click to download full resolution via product page

Figure 2: Strategic rationale for scaffold selection in lead optimization.

Safety and Handling

Hazard Identification: The HCI salt is an irritant (H315, H319, H335). Avoid inhalation of dust.
Stability: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at room temperature.

Reactivity: The cyclopropane ring is stable under standard acidic/basic conditions but may
open under harsh hydrogenation conditions (e.g., high pressure Hz/Pd-C) or strong Lewis
acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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